Cas no 2228481-96-5 (4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol)
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol
- EN300-1821333
- 2228481-96-5
-
- Inchi: 1S/C9H7FN2O2/c10-7-3-5(13)1-2-6(7)9-8(11)4-12-14-9/h1-4,13H,11H2
- InChI Key: JKUMVLNNGFVHKV-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1=C(C=NO1)N)O
Computed Properties
- Exact Mass: 194.04915563g/mol
- Monoisotopic Mass: 194.04915563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.3Ų
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821333-0.05g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1821333-0.1g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1821333-0.25g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1821333-0.5g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1821333-1.0g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 1g |
$1414.0 | 2023-06-01 | ||
| Enamine | EN300-1821333-2.5g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1821333-5.0g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 5g |
$4102.0 | 2023-06-01 | ||
| Enamine | EN300-1821333-10.0g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 10g |
$6082.0 | 2023-06-01 | ||
| Enamine | EN300-1821333-1g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1821333-5g |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol |
2228481-96-5 | 5g |
$4102.0 | 2023-09-19 |
4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol
Introduction to Compound with CAS No. 2228481-96-5 and Product Name: 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol
The compound with the CAS number 2228481-96-5 and the product name 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a fluorine substituent in its molecular structure makes it a versatile candidate for further exploration in medicinal chemistry.
Structurally, 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol features a phenolic ring linked to an oxazole moiety, which is further substituted with an amino group. The fluorine atom at the 3-position of the phenol ring introduces additional electronic and steric effects that can modulate the compound's biological activity. This combination of functional groups has been strategically designed to enhance interactions with biological targets, making it a promising candidate for therapeutic intervention.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The oxazole ring is a well-known pharmacophore that has been extensively studied for its role in drug design. Its ability to engage in hydrogen bonding and π-stacking interactions makes it an ideal scaffold for developing novel bioactive molecules. The amino group in 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol further enhances its potential as a drug candidate by allowing for salt formation and improving solubility, which are critical factors for oral bioavailability.
The fluorine substituent at the 3-position of the phenol ring is another key feature that contributes to the compound's unique properties. Fluorine atoms are frequently incorporated into drug molecules due to their ability to influence metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, fluorine atoms can enhance the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach target sites within the body. Additionally, fluorine atoms can participate in specific interactions with biological targets, such as amino acid residues in proteins, thereby increasing the potency and selectivity of drug candidates.
Current research in medicinal chemistry has demonstrated that 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol exhibits promising activity against various biological targets. For instance, studies have shown that this compound can inhibit enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest that it may have anticancer properties by interfering with key signaling pathways that promote tumor growth and survival.
The synthesis of 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluorine atom is particularly challenging due to its reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision. Techniques such as nucleophilic aromatic substitution (SNAr) and transition metal-catalyzed cross-coupling reactions have been employed to achieve this goal.
In addition to its potential therapeutic applications, 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol has also been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for studying protein-ligand interactions using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. By understanding how this compound binds to its target proteins, researchers can gain valuable insights into the mechanisms of disease and develop more effective drugs.
The future prospects for 4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol are promising as ongoing research continues to uncover new applications for this compound. One area of interest is its potential use as an intermediate in the synthesis of more complex drug molecules. By leveraging its structural features, researchers can design derivatives with enhanced biological activity or improved pharmacokinetic properties. Additionally, computational methods such as molecular docking and virtual screening are being used to identify new targets for this compound.
In conclusion, 4-(4-amino -1 ,2 -oxaz ol -5 - yl ) - 3 - fluoro phen ol represents a significant advancement in pharmaceutical research due to its unique structural properties and potential applications in drug development . Its ability to modulate biological pathways associated with various diseases makes it a promising candidate for further exploration . As research continues , it is likely that new applications for this compound will be discovered , further solidifying its importance in the field of chemical biology .
2228481-96-5 (4-(4-amino-1,2-oxazol-5-yl)-3-fluorophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)